4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(5-chlorothiophen-2-yl)methyl]-N-(3-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C16H17ClFN3OS/c17-15-5-4-14(23-15)11-20-6-8-21(9-7-20)16(22)19-13-3-1-2-12(18)10-13/h1-5,10H,6-9,11H2,(H,19,22)
• InChI Key: POXWYOWLELPPDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(S2)Cl)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C16H17ClFN3OS
• Molecular Weight: 353.8 g/mol

Description

4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide, also known as CP-154,526, is a small molecule drug that belongs to the class of piperazinecarboxamide compounds. It is a selective antagonist of the corticotropin-releasing factor (CRF) receptor subtype-1 and has been extensively studied for its potential therapeutic applications in various diseases, including anxiety, depression, and addiction.

Mechanism of Action

4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide is a selective antagonist of the CRF receptor subtype-1, which is widely distributed in the brain and plays a crucial role in the regulation of the stress response. The activation of the CRF receptor subtype-1 by CRF leads to the release of various stress-related hormones, including cortisol and adrenaline, which can have deleterious effects on the body if chronically activated. By blocking the CRF receptor subtype-1, 4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide can reduce the release of stress-related hormones and thereby reduce anxiety, depression, and addiction.
Biochemical and Physiological Effects
4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide has been shown to have several biochemical and physiological effects, including reducing anxiety-like behavior, reducing depressive-like behavior, reducing drug-seeking behavior, and reducing the release of stress-related hormones. It has also been shown to have anxiolytic and antidepressant effects in animal models and in patients with anxiety disorders and major depressive disorder, respectively.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide in lab experiments include its high selectivity for the CRF receptor subtype-1, its well-characterized mechanism of action, and its efficacy in reducing anxiety, depression, and addiction-like behaviors in animal models. However, there are also several limitations to using 4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide in lab experiments, including its relatively low solubility in water, its potential for off-target effects, and its potential for adverse effects on other physiological systems.

Future Directions

There are several future directions for the study of 4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide, including further elucidation of its mechanism of action, identification of potential off-target effects, optimization of its pharmacokinetic properties, and exploration of its potential therapeutic applications in other diseases, such as post-traumatic stress disorder and chronic pain. In addition, there is a need for the development of more selective and potent CRF receptor subtype-1 antagonists that can be used in both preclinical and clinical studies.

Scientific Research Applications

4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including anxiety, depression, and addiction. Several preclinical and clinical studies have demonstrated its efficacy in reducing anxiety-like behavior in animal models and in patients with anxiety disorders. It has also shown promising results in reducing depressive-like behavior in animal models and in patients with major depressive disorder. In addition, 4-[(5-chloro-2-thienyl)methyl]-N-(3-fluorophenyl)-1-piperazinecarboxamide has been studied for its potential use in the treatment of addiction, particularly in reducing drug-seeking behavior in animal models.